Cas no 1821457-41-3 (6-[3-(dimethylamino)prop-2-enoyl]-7-hydroxy-3,4,8-trimethyl-2H-chromen-2-one)

• Product Name: 6-[3-(dimethylamino)prop-2-enoyl]-7-hydroxy-3,4,8-trimethyl-2H-chromen-2-one
• CAS No: 1821457-41-3
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• MDL: MFCD09843335
• CID: 5152690
• PubChem ID: 17571689
• Update Time: 2025-06-07

6-[3-(dimethylamino)prop-2-enoyl]-7-hydroxy-3,4,8-trimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-[3-(dimethylamino)prop-2-enoyl]-7-hydroxy-3,4,8-trimethyl-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 6-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]-7-hydroxy-3,4,8-trimethyl-
• (E)-6-(3-(Dimethylamino)acryloyl)-7-hydroxy-3,4,8-trimethyl-2h-chromen-2-one

• MDL： MFCD09843335
• Inchi： 1S/C17H19NO4/c1-9-10(2)17(21)22-16-11(3)15(20)13(8-12(9)16)14(19)6-7-18(4)5/h6-8,20H,1-5H3/b7-6+
• InChI Key： ZWFCTGPTYBCYPB-VOTSOKGWSA-N
• SMILES： C1(=O)OC2=C(C)C(O)=C(C(=O)/C=C/N(C)C)C=C2C(C)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on 6-[3-(dimethylamino)prop-2-enoyl]-7-hydroxy-3,4,8-trimethyl-2H-chromen-2-one

Exploring the Potential of 6-[3-(dimethylamino)prop-2-enoyl]-7-hydroxy-3,4,8-trimethyl-2H-chromen-2-one (CAS No. 1821457-41-3) in Modern Research

The compound 6-[3-(dimethylamino)prop-2-enoyl]-7-hydroxy-3,4,8-trimethyl-2H-chromen-2-one, with the CAS No. 1821457-41-3, has garnered significant attention in the scientific community due to its unique structural properties and potential applications. As a derivative of coumarin, this molecule combines a chromen-2-one core with a dimethylamino functional group, making it a subject of interest in fields ranging from medicinal chemistry to material science. Researchers are particularly intrigued by its photophysical properties and biological activity, which align with current trends in drug discovery and fluorescent probes.

In recent years, the demand for small-molecule fluorophores and bioactive coumarins has surged, driven by advancements in imaging technologies and targeted therapies. The 7-hydroxy and 3,4,8-trimethyl substitutions in this compound enhance its stability and solubility, addressing common challenges in pharmaceutical formulations. Moreover, its enone moiety (prop-2-enoyl group) offers reactivity that can be exploited for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design.

One of the most searched questions in this domain is: "How do coumarin derivatives interact with cellular targets?" Studies suggest that 6-[3-(dimethylamino)prop-2-enoyl]-7-hydroxy-3,4,8-trimethyl-2H-chromen-2-one may exhibit selective binding to proteins involved in oxidative stress pathways, a key focus area for neurodegenerative disease research. Its fluorescence emission in the visible spectrum also makes it a candidate for bioimaging applications, a trending topic in nanotechnology forums.

From a synthetic perspective, the CAS No. 1821457-41-3 compound exemplifies the convergence of green chemistry and high-yield synthesis. Researchers are optimizing routes to minimize byproducts, reflecting the growing emphasis on sustainable methodologies. Its chromophore characteristics are also being explored for OLED materials, linking it to the booming flexible electronics industry.

As the scientific community continues to investigate multi-functional coumarins, this compound stands out for its dual utility as both a therapeutic agent and a diagnostic tool. With computational chemistry tools now enabling rapid molecular docking simulations, the pace of discovery around 1821457-41-3 is accelerating, offering answers to popular queries like "Can coumarins replace conventional dyes in bioassays?" The future of this molecule lies in bridging the gap between benchside innovation and real-world applications.